A microtitre plate assay for the detection of antibiotics in porcine urine© Crown copyright.

Analyst Pub Date: 2000-02-08 DOI: 10.1039/A909705H

Abstract

Techniques for screening porcine samples for antimicrobial residues in the EU usually involve analysis of samples taken post slaughter, and are either time consuming or expensive. Some of the positive test results at this screening stage could be avoided by allowing the animal sufficient withdrawal time following drug treatment. A method is described that can detect the presence of five major antibiotics in porcine urine at concentrations below 1 μg ml−1 for each of the compounds. The test uses Bacillus subtilis, which is already widely employed in antimicrobial inhibition assays, and when combined with a colorimetric substrate, p-nitrophenyl-β-D-glucopyranoside, can detect inhibitory substances within an assay time of four and a half hours. The method, which uses microtitre plate technology, could be developed into a convenient test kit for use at farm level to determine whether animals were still excreting antimicrobials in their urine prior to their submission for slaughter.

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